molecular formula C8H18O2 B8632128 3-(Dimethoxymethyl)pentane CAS No. 81077-55-6

3-(Dimethoxymethyl)pentane

Cat. No.: B8632128
CAS No.: 81077-55-6
M. Wt: 146.23 g/mol
InChI Key: WCCPNLAPAMEOGA-UHFFFAOYSA-N
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Description

3,3-Dimethoxypentane (CAS: 25636-49-1) is a dialkoxyalkane with the molecular formula C₇H₁₆O₂ and a molecular weight of 132.20 g/mol . Its structure consists of a pentane backbone with two methoxy (-OCH₃) groups attached to the third carbon atom. This compound is primarily utilized in organic synthesis as an intermediate or solvent due to its ether functionality, which enhances solubility in non-polar and semi-polar environments.

Properties

CAS No.

81077-55-6

Molecular Formula

C8H18O2

Molecular Weight

146.23 g/mol

IUPAC Name

3-(dimethoxymethyl)pentane

InChI

InChI=1S/C8H18O2/c1-5-7(6-2)8(9-3)10-4/h7-8H,5-6H2,1-4H3

InChI Key

WCCPNLAPAMEOGA-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)C(OC)OC

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Gaps

  • Biological Activity : Unlike the CA-II inhibitors reported in marine algae extracts (e.g., carboxylate-containing compounds in ), 3,3-dimethoxypentane’s bioactivity remains unexplored.

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